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Compound of Interest

Compound Name: (R)-2-Thienylglycine

Cat. No.: B1331330

For Researchers, Scientists, and Drug Development Professionals

(R)-2-Thienylglycine is a derivative of the amino acid glycine containing a thiophene ring. It
serves as a valuable building block in the synthesis of pharmaceuticals and agrochemicals.[1]
As with any chemical substance, a thorough understanding of its safety profile and proper
handling procedures is paramount for ensuring the well-being of laboratory personnel and the
integrity of research.

This technical guide provides a comprehensive overview of the available safety and handling
information for (R)-2-Thienylglycine, compiled from material safety data sheets, toxicological
studies, and regulatory guidelines. It is intended to equip researchers, scientists, and drug
development professionals with the knowledge necessary to handle this compound
responsibly.

Hazard Identification and Classification

Data on the specific hazard classification of (R)-2-Thienylglycine under the Globally
Harmonized System (GHS) is limited. However, based on available information for similar
compounds and related studies, the following potential hazards should be considered.

Physical and Chemical Properties
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Property Value Reference
Molecular Formula C6H7NO2S [2]
Molecular Weight 157.19 g/mol [2]
Appearance White to off-white powder [1]

Storage Conditions

Store at 0-8 °C

[1]

Toxicological Profile Summary
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Endpoint Result Species Notes Reference
Acute Oral )
o No data available - -
Toxicity
Acute Dermal ]
o No data available - -
Toxicity
Data is for a
Non-irritant to potentially
Skin Irritation Very Slight Rabbit related, but [3]
Erythema unconfirmed,
substance.
Data is for a
potentially
o Severely ) related, but
Eye Irritation o Rabbit )
Irritating unconfirmed,
substance ("Lot
#22L-2").
Data is for a
potentially
o Salmonella
Genotoxicity related, but

Non-mutagenic
(Ames Test)

typhimurium and
Escherichia coli

unconfirmed,
substance ("C6-
2AL").

Genotoxicity
(Chromosomal No data available

Aberration)

Genotoxicity (In
Vivo No data available

Micronucleus)

Experimental Protocols for Safety Assessment

Detailed experimental data for (R)-2-Thienylglycine is not extensively available in the public

domain. The following sections describe the general methodologies for key toxicological
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assessments, which would be applicable for a comprehensive safety evaluation of this
compound.

Acute Oral Toxicity - LD50 Study (General Protocol)

The acute oral toxicity of a substance is typically determined using a limit test or a full LD50
study following guidelines such as OECD Guideline 423 or 425.

o Test System: Typically, young adult albino rats (e.g., Sprague-Dawley or Wistar strains) of a
single sex (usually females) are used.

e Procedure:
o Animals are fasted overnight prior to dosing.

o Asingle dose of the test substance is administered by gavage. In a limit test, a dose of
2000 mg/kg body weight is often used.

o Animals are observed for mortality, clinical signs of toxicity, and changes in body weight for
at least 14 days.

o A necropsy of all animals is performed at the end of the observation period.

» Endpoint: The LD50 (the statistically estimated dose that is expected to be lethal to 50% of
the animals) is calculated if a full study is performed. For a limit test, the result is reported as
the LD50 being above or below the limit dose.

Dermal Irritation Study (General Protocol - OECD
Guideline 404)

The potential of a substance to cause skin irritation is assessed in a rabbit model.
o Test System: Healthy young adult albino rabbits.
e Procedure:

o Approximately 24 hours before the test, the fur on the dorsal area of the trunk of the
animals is clipped.
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[e]

0.5 g of the solid test substance, moistened with a small amount of a suitable vehicle (e.g.,
water), is applied to a small area (approximately 6 cm?) of the clipped skin and covered
with a gauze patch and a semi-occlusive dressing.

o The exposure period is typically 4 hours.
o After exposure, the patch is removed, and the skin is gently cleansed.

o The skin is examined for erythema and edema at 1, 24, 48, and 72 hours after patch
removal.

o Endpoint: The degree of skin reaction is scored according to a standardized scale (e.g.,
Draize scale).[4]

Eye Irritation Study (General Protocol - OECD Guideline
405)

The potential for a substance to cause eye irritation or damage is evaluated in a rabbit model.
o Test System: Healthy young adult albino rabbits.
e Procedure:

o Asingle dose of 0.1 g of the solid test substance is instilled into the conjunctival sac of one
eye of each animal. The other eye remains untreated and serves as a control.

o The eyes are examined at 1, 24, 48, and 72 hours after instillation.

o Observations are made for effects on the cornea (opacity), iris, and conjunctiva (redness
and swelling).

» Endpoint: The severity of the ocular lesions is scored according to a standardized scale.

Bacterial Reverse Mutation Assay (Ames Test) (General
Protocol - OECD Guideline 471)

This in vitro test is used to assess the mutagenic potential of a substance.[5]
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o Test System: Histidine-dependent strains of Salmonella typhimurium (e.g., TA98, TA100,
TA1535, TA1537) and a tryptophan-dependent strain of Escherichia coli (e.g., WP2 uvrA).

e Procedure:

o

The test is performed with and without a metabolic activation system (S9 mix from rat
liver).

The test substance is incubated with the bacterial tester strains in a suitable medium.

o

[¢]

The mixture is plated on a minimal agar medium lacking the required amino acid.

[¢]

The plates are incubated for 48-72 hours.

» Endpoint: The number of revertant colonies (colonies that have regained the ability to grow in
the absence of the specific amino acid) is counted. A substance is considered mutagenic if it
causes a reproducible, dose-related increase in the number of revertant colonies.[6]

Potential Mechanisms of Toxicity and Signaling
Pathways

Specific studies on the metabolic and toxicological pathways of (R)-2-Thienylglycine are not
readily available. However, based on its chemical structure, potential mechanisms can be
inferred.

Metabolism of Thiophene-Containing Compounds

The thiophene ring is a structural alert for toxicity, as its metabolism can lead to the formation of
reactive metabolites.[7] Cytochrome P450 enzymes can mediate the S-oxidation of the
thiophene sulfur atom or epoxidation of the thiophene ring. These reactive intermediates can
covalently bind to cellular macromolecules, such as proteins, leading to cellular dysfunction

and toxicity.

Potential Metabolic Activation of (R)-2-Thienylglycine.

Glycine Metabolism
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As a glycine derivative, (R)-2-Thienylglycine may interact with pathways involving glycine
metabolism. Glycine itself is involved in numerous metabolic processes, including the synthesis
of proteins, purines, and glutathione. Alterations in these pathways could potentially contribute
to toxicity.

Safety and Handling Precautions

Given the potential for severe eye irritation and the lack of comprehensive toxicity data, a
cautious approach to handling (R)-2-Thienylglycine is essential. The following workflow
outlines the recommended safety procedures.
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Handling (R)-2-Thienylglycine

Wear Appropriate PPE:
- Safety Goggles
- Lab Coat
- Chemical-Resistant Gloves

,

Handle in a well-ventilated area
or chemical fume hood

No Spill

Follow Spill Cleanup Protocol:
- Evacuate area
- Wear appropriate respiratory protection
- Absorb with inert material
- Collect in a sealed container for disposal

Exposure Occurs

Provide First Aid:
- Eye: Flush with water for 15 min
- Skin: Wash with soap and water No Exposure
- Inhalation: Move to fresh air
- Ingestion: Do NOT induce vomiting

v

Dispose of waste according to
institutional and local regulations

Handling Complete

Click to download full resolution via product page

Seek Immediate Medical Attention

Recommended Workflow for Safe Handling of (R)-2-Thienylglycine.
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Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles are mandatory to prevent eye contact.
» Skin Protection: A laboratory coat and chemical-resistant gloves (e.g., nitrile) should be worn.

» Respiratory Protection: If handling large quantities or if dust is generated, a NIOSH-approved
respirator is recommended.

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[8]

» Skin Contact: Remove contaminated clothing and wash skin with soap and water.[8]

« Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek medical attention.[8]

¢ Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[8]

Conclusion

While (R)-2-Thienylglycine is a valuable compound in chemical synthesis, the available safety
data is limited. The potential for severe eye irritation necessitates strict adherence to safety
protocols, including the use of appropriate personal protective equipment and handling in a
controlled environment. Further toxicological studies are required to fully characterize the
safety profile of this substance. In the absence of specific data, a conservative approach to
handling, assuming the compound is hazardous, is the most responsible course of action for all
laboratory personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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